Cas no 739360-84-0 ((2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER)

(2R,4S)-4-Amino-1-Cbz-pyrrolidine-2-carboxylic acid methyl ester is a chiral pyrrolidine derivative widely utilized in asymmetric synthesis and pharmaceutical research. The compound features a protected amine (Cbz group) and a methyl ester functionality, enhancing its stability and reactivity in peptide coupling and other transformations. Its stereochemically defined (2R,4S) configuration makes it valuable for constructing enantioselective intermediates in drug development. The Cbz group allows selective deprotection under mild conditions, while the ester moiety facilitates further derivatization. This compound is particularly useful in medicinal chemistry for the preparation of proline-based scaffolds and constrained peptidomimetics. Its high purity and well-characterized structure ensure reproducibility in synthetic applications.
(2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER structure
739360-84-0 structure
Product Name:(2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
CAS No:739360-84-0
MF:C14H18N2O4
MW:278.303723812103
MDL:MFCD08704547
CID:2133032
PubChem ID:5006584
Update Time:2025-06-11

(2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • (2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
    • 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 2-methyl 1-(phenylmethyl) ester, (2R,4S)-
    • 1-benzyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate
    • O1-benzyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
    • Methyl (2R,4S)-4-Amino-1-Cbz-pyrrolidine-2-carboxylate
    • 1-benzyl2-methyl4-aminopyrrolidine-1,2-dicarboxylate
    • 1822544-97-7
    • 739360-84-0
    • SCHEMBL4036622
    • O1-benzyl O2-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate
    • MFCD08704547
    • PB33954
    • EN300-295812
    • SY271915
    • MDL: MFCD08704547
    • Inchi: 1S/C14H18N2O4/c1-19-13(17)12-7-11(15)8-16(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9,15H2,1H3/t11-,12+/m0/s1
    • InChI Key: DMYAHNRIJNKMAH-NWDGAFQWSA-N
    • SMILES: N1(C(OCC2=CC=CC=C2)=O)C[C@@H](N)C[C@@H]1C(OC)=O

Computed Properties

  • Exact Mass: 278.12665706g/mol
  • Monoisotopic Mass: 278.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 81.9Ų

(2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER Pricemore >>

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(2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER Related Literature

Additional information on (2R,4S)-4-AMINO-1-CBZ-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER

Compound CAS No 739360-84-0: (2R,4S)-4-Amino-1-Cbz-Pyrrolidine-2-Carboxylic Acid Methyl Ester

The compound CAS No 739360-84-0, also known as (2R,4S)-4-Amino-1-Cbz-Pyrrolidine-2-Carboxylic Acid Methyl Ester, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a versatile scaffold for various bioactive molecules. The stereochemistry at the 2R and 4S positions plays a critical role in determining its pharmacological properties and selectivity.

Recent advancements in stereochemical synthesis have enabled researchers to precisely control the configuration of chiral centers in molecules like (2R,4S)-4-Amino-1-Cbz-Pyrrolidine-2-Carboxylic Acid Methyl Ester. This has led to a deeper understanding of how stereochemistry influences biological activity. For instance, studies have shown that the (2R,4S) configuration enhances the compound's ability to interact with specific protein targets, making it a promising candidate for therapeutic interventions.

The presence of the Cbz (carbobenzyloxy) group at position 1 of the pyrrolidine ring serves as a protecting group for the amino functionality at position 4. This protection strategy is commonly employed in peptide synthesis to prevent unwanted side reactions during complex molecule assembly. The methyl ester group at position 2 further modulates the compound's solubility and bioavailability, which are critical factors in drug design.

Recent research has highlighted the potential of (2R,4S)-4-Amino-1-Cbz-Pyrrolidine-2-Carboxylic Acid Methyl Ester as a precursor for more complex bioactive molecules. By leveraging advanced coupling reactions and stereochemical control techniques, scientists have successfully incorporated this compound into peptide libraries for high-throughput screening. These libraries are instrumental in identifying novel leads for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in drug discovery, this compound has also been utilized as a building block in the synthesis of other valuable intermediates. For example, its ability to undergo selective deprotection under mild conditions has made it an attractive starting material for constructing intricate molecular architectures. The combination of its stereochemical purity and functional group compatibility makes it an indispensable tool in modern organic synthesis.

From an analytical standpoint, CAS No 739360-84-0 has been extensively characterized using state-of-the-art techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed its identity and provided insights into its conformational preferences, which are crucial for understanding its interactions with biological systems.

Moreover, computational studies have played a pivotal role in elucidating the molecular interactions of (2R,4S)-4-Amino-1-Cbz-Pyrrolidine-2-Carboxylic Acid Methyl Ester with target proteins. Molecular docking simulations have revealed that the compound exhibits favorable binding affinities towards certain enzymes and receptors, suggesting its potential as a modulator of key cellular pathways.

In conclusion, CAS No 739360-84-0 stands out as a versatile and valuable molecule in contemporary medicinal chemistry. Its unique structure, stereochemical integrity, and functional group diversity make it an ideal candidate for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is poised to contribute significantly to the development of innovative treatments for various diseases.

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